![molecular formula C10H12BrN B1527777 7-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline CAS No. 258515-54-7](/img/structure/B1527777.png)
7-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline
Overview
Description
7-Bromo-1,2,3,4-tetrahydroisoquinoline is used as a pharmaceutical intermediate . It is an important structural motif of various natural products and therapeutic lead compounds .
Synthesis Analysis
In recent years, considerable research interest has been witnessed toward the synthesis of its C (1)-substituted derivatives, since they can act as precursors for various alkaloids displaying multifarious biological activities . The reaction involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as POCl3, P2O5, ZnCl2 to generate 3,4-dihydro isoquinoline derivatives .Molecular Structure Analysis
The molecular structure of 7-Bromo-1,2,3,4-tetrahydroisoquinoline is represented by the empirical formula C9H10BrN .Chemical Reactions Analysis
Various multicomponent reactions for the C (1)-functionalization of 1,2,3,4-tetrahydroisoquinolines have been studied. In particular, reactions involving isomerization of iminium intermediate (exo/endo isomerization) are highlighted .Physical And Chemical Properties Analysis
7-Bromo-1,2,3,4-tetrahydroisoquinoline is a solid with a molecular weight of 212.09 . It is insoluble in water .Scientific Research Applications
Synthesis Techniques
7-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline has been a subject of interest in various synthesis techniques. Zlatoidský and Gabos (2009) detailed a convenient method for synthesizing this compound through lithiation of 2-methylarylidene-tert-butylamines, followed by formylation and reductive amination in a one-pot process, ultimately removing the tert-butyl group from the nitrogen (Zlatoidský & Gabos, 2009). This method exemplifies the compound's use in advanced organic synthesis techniques.
Natural Product Isolation
Ma et al. (2007) reported isolating new bromophenols coupled with nucleoside bases and brominated tetrahydroisoquinolines from the red alga Rhodomela confervoides. Among these, they identified compounds related to this compound, demonstrating its presence in natural products (Ma et al., 2007).
Organic Photoacids in Synthesis
Strada et al. (2019) explored the use of 7-bromo-2-naphthol as an organic photoacid in synthesis, which is closely related to this compound. Their work focused on the acid-catalyzed formation of C-C and C-S bonds, exploiting the behavior of similar compounds in organic synthesis (Strada et al., 2019).
Role in Pharmaceutical Research
The compound's derivatives have been evaluated for their inhibitory potency and affinity for alpha2-adrenoceptors, as reported by Grunewald et al. (2005). They synthesized a series of 3-alkyl-7-substituted-1,2,3,4-tetrahydroisoquinolines and evaluated them, highlighting the pharmacological potential of these derivatives (Grunewald et al., 2005).
Palladium-Catalyzed Reactions
Ferraccioli, Giannini, and Molteni (2007) developed a method for synthesizing chiral 1,3-substituted 1,2,3,4-tetrahydroisoquinolines through a palladium-catalyzed three-component reaction. This research showcases the application of this compound in advanced organometallic chemistry (Ferraccioli et al., 2007).
Mechanism of Action
Safety and Hazards
Future Directions
Due to their broad range of applications, various new and environmentally friendly methods for the synthesis of 1,2,3,4-tetrahydroisoquinoline derivatives are on the rise . The development of novel 1,2,3,4-tetrahydroisoquinoline analogs with potent biological activity is garnering a lot of attention in the scientific community .
Properties
IUPAC Name |
7-bromo-2-methyl-3,4-dihydro-1H-isoquinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrN/c1-12-5-4-8-2-3-10(11)6-9(8)7-12/h2-3,6H,4-5,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVQLORUTWOXJJD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=C(C1)C=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20696303 | |
Record name | 7-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20696303 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
258515-54-7 | |
Record name | 7-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20696303 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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